![molecular formula C5H10ClN3O B1451240 [2-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride CAS No. 1185295-39-9](/img/structure/B1451240.png)
[2-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride
Overview
Description
2-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride, also known as 2-MEOH-Cl, is an organic compound with a molecular formula of C4H9ClN2O2. It is an amine derivative of oxadiazole and is commonly used as an intermediate in the synthesis of organic compounds. 2-MEOH-Cl is a colorless, volatile solid with a melting point of 80-82°C and a boiling point of 120-122°C. It is soluble in water and ethanol, and insoluble in ether, acetone, and benzene.
Scientific Research Applications
Organic Synthesis Intermediate
“[2-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride” is a high-quality chemical reagent that can be used as a complex intermediate in organic synthesis . It’s a useful scaffold for the synthesis of other complex compounds .
Inhibitor of Human Carbonic Anhydrase
Some 1,2,4-oxadiazole derivatives, which “[2-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride” is a part of, have been recognized as selective inhibitors of human carbonic anhydrase isoforms . These isoforms are related to cancer therapy .
Treatment for Age-Related Diseases
1,2,4-oxadiazole derivatives have also been used in the treatment of age-related diseases . This suggests that “[2-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride” could potentially be used in this field.
Antimicrobial Applications
The compound has potential antimicrobial applications, as some 1,2,4-oxadiazole derivatives have been found to exhibit antimicrobial properties .
Peroxisome Proliferator-Activated Receptor Agonists
1,2,4-oxadiazole derivatives have been identified as a novel class of peroxisome proliferator-activated receptor αr/δ (PPARα/δ) dual agonists . This suggests that “[2-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride” could be used in this application.
Sirtuin 2 Inhibitors
Sirtuin 2 is a protein that in humans is encoded by the SIRT2 gene. Some 1,2,4-oxadiazol derivatives have been identified as Sirtuin 2 inhibitors . This suggests that “[2-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride” could potentially be used in this field.
properties
IUPAC Name |
2-(3-methyl-1,2,4-oxadiazol-5-yl)ethanamine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9N3O.ClH/c1-4-7-5(2-3-6)9-8-4;/h2-3,6H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIUPTEOOBIVWNZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)CCN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[2-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride | |
CAS RN |
1185295-39-9 | |
Record name | 2-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.